Cas no 27866-87-1 (trans-2-2-(4-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-2-2-(4-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 27866-87-1
• MF: C₁₆H₂₀O₃
• MW: 260.3282
• CID: 878574
• Update Time: 2025-11-02

trans-2-2-(4-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(4-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• (+)-trans-miyabenol C
• (+-)-trans-p-Toluoylmethyl-cyclohexan-carbonsaeure
• E-cis-miyabenol C
• Z-miyabenol C
• trans-2-2-(4-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： InChI=1S/C16H20O3/c1-11-6-8-12(9-7-11)15(17)10-13-4-2-3-5-14(13)16(18)19/h6-9,13-14H,2-5,10H2,1H3,(H,18,19)/t13-,14+/m0/s1
• InChI Key： ABHVZJQEXREWSC-UONOGXRCSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)C[C@@H]2CCCC[C@H]2C(=O)O

Computed Properties

• Exact Mass: 260.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 54.37000
• LogP: 3.45880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-2-(4-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Comprehensive Guide to trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 27866-87-1)

trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 27866-87-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique cyclohexane-1-carboxylic acid backbone and 4-methylphenyl substituent, is widely utilized as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for researchers aiming to develop novel pharmaceuticals, agrochemicals, and functional materials.

The trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid structure combines a cyclohexane ring with a carboxylic acid functional group, which enhances its reactivity and compatibility with various chemical transformations. The presence of the 4-methylphenyl group further contributes to its versatility, allowing for modifications that can tailor the compound for specific applications. Researchers often explore its potential in drug discovery, where it serves as a precursor for bioactive molecules targeting inflammation, metabolic disorders, and other therapeutic areas.

In recent years, the demand for trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid has increased due to its role in the development of sustainable chemicals and green synthesis methodologies. As industries shift toward environmentally friendly practices, this compound has emerged as a key player in catalytic processes and biodegradable material design. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal to modern laboratories.

From a commercial perspective, CAS No. 27866-87-1 is available through specialized chemical suppliers, often with high purity grades suitable for research and industrial applications. Pricing and availability may vary depending on market trends, but its consistent demand ensures steady supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring reliable performance in experimental settings.

For researchers interested in the synthetic applications of trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid, recent studies highlight its utility in asymmetric catalysis and peptide coupling reactions. Its ability to act as a chiral auxiliary or a directing group in stereoselective transformations makes it a valuable tool for organic chemists. Additionally, its thermal stability and solubility profile allow for diverse reaction conditions, broadening its applicability across different chemical disciplines.

As the scientific community continues to explore innovative uses for CAS No. 27866-87-1, its relevance in material science is also gaining traction. For instance, derivatives of this compound have been investigated for their potential in polymer modification and nanomaterial synthesis. These applications align with current trends in nanotechnology and smart materials, where precise molecular control is essential for achieving desired properties.

In conclusion, trans-2-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 27866-87-1) stands as a multifaceted compound with broad utility in both academic and industrial research. Its structural complexity, combined with its adaptability to modern synthetic techniques, ensures its continued importance in advancing chemical innovation. Whether for pharmaceutical development, catalysis, or material engineering, this compound remains a cornerstone in the toolkit of chemists worldwide.